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An In-depth Technical Guide to the GHS Hazard Statements and Toxicology of Thallium
Triiodide

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thallium and its compounds are notorious for their extreme toxicity. This guide provides a

comprehensive technical overview of the hazards associated with Thallium Triiodide, focusing

on its classification under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS). A critical point of clarification is the chemical nature of the substance

commonly referred to as "Thallium triiodide." It is more accurately described as Thallium(I)

triiodide, a compound containing a Thallium(I) cation (Tl⁺) and a triiodide anion ([I₃]⁻).[1] This

distinction is vital for understanding its toxicological properties, which are primarily driven by the

behavior of the Thallium(I) ion. This document details its GHS hazard statements, quantitative

toxicity data, underlying mechanisms of action, and representative experimental protocols for

toxicity assessment.

GHS Hazard Classification for Thallium Triiodide
Thallium triiodide is classified as a highly hazardous substance under GHS. The classification

underscores its potential to cause fatal effects following acute exposure and significant organ

damage through repeated exposure.
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GHS Pictograms:

Pictogram GHS Hazard Class

alt text GHS06: Acute Toxicity (Fatal)

alt text GHS08: Health Hazard

alt text GHS09: Hazardous to the Aquatic Environment

GHS Hazard Statements:

H300: Fatal if swallowed.[1][2][3][4][5]

H330: Fatal if inhaled.[1][2][3][4][5]

H373: May cause damage to organs through prolonged or repeated exposure.[1][2][3][4][5]

H411: Toxic to aquatic life with long lasting effects.[1][3][4][5]

GHS Classification Summary Table
The following table details the specific GHS hazard classifications for Thallium(I) iodide, the

representative compound for Thallium triiodide.

Hazard Class Hazard Category

Acute Toxicity, Oral Category 2

Acute Toxicity, Inhalation Category 2

Specific Target Organ Toxicity, Repeated

Exposure
Category 2

Hazardous to the Aquatic Environment, Long-

term Hazard
Category 2
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Quantitative Toxicological Data
The high toxicity of thallium compounds is reflected in their low lethal dose and exposure limit

values. The data presented below pertains to soluble Thallium(I) compounds, which are

appropriate surrogates for Thallium(I) triiodide.

Parameter Value Species/Basis Reference

LD₅₀ (Oral) 24.1 mg/kg
Rat (for Thallium(I)

iodide)
[2][6]

NIOSH IDLH 15 mg/m³ (as Tl)

Human (based on

acute oral toxicity

data)

[7]

OSHA PEL 0.1 mg/m³ TWA (skin)
Workplace exposure

limit
[8]

NIOSH REL 0.1 mg/m³ TWA (skin)
Workplace exposure

limit
[7][8]

ACGIH TLV

0.02 mg/m³ TWA

(inhalable particulate

matter)

Workplace exposure

limit
[8]

LD₅₀: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of a test population.

IDLH: Immediately Dangerous to Life or Health.

PEL: Permissible Exposure Limit.

REL: Recommended Exposure Limit.

TLV: Threshold Limit Value.

TWA: Time-Weighted Average (over an 8-hour workday).

Note on Inhalation Toxicity: A specific LC₅₀ (Lethal Concentration, 50%) value for Thallium
triiodide is not readily available in the literature. The NIOSH IDLH value was established
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based on extrapolations from acute oral toxicity data in humans and animals due to a lack of

specific acute inhalation toxicity data.[7] The GHS classification "H330: Fatal if inhaled" is

based on the high acute toxicity observed via other routes of exposure.

Mechanisms of Toxicity
The toxicity of Thallium(I) is multifaceted, primarily stemming from its ability to mimic the

essential potassium ion (K⁺), leading to widespread cellular disruption.

Interference with Cellular Ion Homeostasis and
Induction of Oxidative Stress
The Thallium(I) ion (Tl⁺) has a similar ionic radius and charge to the potassium ion (K⁺),

allowing it to enter cells through potassium channels and transporters.[9] Once inside the cell,

Tl⁺ exhibits a higher affinity for the Na⁺/K⁺-ATPase pump than K⁺, leading to the inhibition of

this critical enzyme.[9][10] This disruption of ion transport and cellular homeostasis initiates a

cascade of events, including the generation of Reactive Oxygen Species (ROS) and

subsequent oxidative stress.[11][12][13][14]
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Caption: Thallium's interference with cellular ion homeostasis and induction of oxidative stress.

Thallium-Induced Mitochondrial Dysfunction and
Apoptosis
Mitochondria are primary targets of thallium-induced oxidative stress. The increase in ROS

damages mitochondrial components, leading to a collapse of the mitochondrial membrane
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potential, swelling, and uncoupling of oxidative phosphorylation, which severely depletes

cellular ATP production.[10][11] This mitochondrial damage triggers the intrinsic pathway of

apoptosis. Damaged mitochondria release pro-apoptotic factors, most notably cytochrome c,

into the cytoplasm. Cytochrome c then binds to Apaf-1, forming the apoptosome, which

activates the initiator caspase-9. Activated caspase-9, in turn, cleaves and activates effector

caspases, such as caspase-3, which execute the final stages of cell death by degrading key

cellular proteins.[9][15][16]
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Caption: Thallium-induced mitochondrial dysfunction leading to apoptosis.
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Experimental Protocols for Toxicity Assessment
The determination of acute toxicity values such as LD₅₀ and LC₅₀ must follow standardized,

reproducible protocols to ensure data quality and minimize animal use. The following sections

describe representative methodologies based on OECD (Organisation for Economic Co-

operation and Development) guidelines.

Representative Protocol: Acute Oral Toxicity (LD₅₀)
Determination
The reported oral LD₅₀ of 24.1 mg/kg for Thallium(I) iodide in rats places it in GHS Category 2

for acute oral toxicity.[2][6] A plausible method for determining this value is the Up-and-Down

Procedure (UDP) as described in OECD Test Guideline 425. This method is efficient for highly

toxic substances as it uses a minimal number of animals.
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Caption: Representative workflow for oral LD₅₀ determination using the Up-and-Down

Procedure.

Methodology Details:

Test Animals: Healthy, young adult laboratory rats (e.g., Wistar strain), typically 8-12 weeks

old, are used. Animals are acclimatized for at least 5 days and fasted overnight before

dosing.[17]

Test Substance Preparation: Thallium triiodide, as a solid, is dissolved or suspended in a

suitable vehicle, such as distilled water. The concentration is prepared to allow for

administration of the required dose in a volume that is appropriate for the animal's weight

(e.g., not exceeding 10 mL/kg).

Administration: The substance is administered as a single dose by oral gavage.

Dosing Procedure (Up-and-Down):

A single animal is dosed at a level estimated to be near the LD₅₀.

The animal is observed for up to 48 hours.

If the animal survives, the next animal is dosed at a higher level (typically by a factor of

3.2).

If the animal dies, the next animal is dosed at a lower level (by the same factor).

This sequential process continues until a stopping criterion is met (e.g., a specified

number of dose reversals have occurred).

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, motor activity, and behavior), and body weight changes for a total of 14 days.

[18]

Data Analysis: The LD₅₀ is calculated from the results using a Maximum Likelihood

Estimation (MLE) method, which also provides a confidence interval for the value.
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Protocol Considerations: Acute Inhalation Toxicity
(LC₅₀) Assessment
The GHS classification "Fatal if inhaled" (H330) necessitates extreme caution. A definitive LC₅₀

would be determined following a protocol like OECD Test Guideline 403 (Acute Inhalation

Toxicity).[19][20][21][22][23]

Methodology Principles (OECD 403):

Test System: The study uses a dynamic inhalation exposure chamber that generates a

stable, breathable atmosphere of the test substance at a known concentration. For a solid

like Thallium triiodide, this involves aerosolizing the powder to a particle size that is

respirable for the test species (typically with a Mass Median Aerodynamic Diameter [MMAD]

of 1-4 µm).

Test Animals: The preferred species is the rat. Animals are typically exposed using nose-only

tubes to prevent ingestion of the substance from grooming.

Exposure: Groups of animals (e.g., 5 per sex) are exposed to at least three different

concentrations of the test substance for a fixed duration, typically 4 hours.

Observation: Following exposure, animals are observed for at least 14 days for signs of

toxicity and mortality. Body weight, clinical signs, and post-mortem macroscopic pathology

are recorded.

Data Analysis: The LC₅₀ value is calculated from the concentration-mortality data using

appropriate statistical methods, such as probit analysis.

As noted, the lack of published LC₅₀ data suggests that either such studies have not been

conducted due to the extreme hazard and technical difficulty, or the results are not publicly

available. Regulatory bodies rely on the substance's high acute oral and systemic toxicity to

assign the highest hazard classification for inhalation.
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[https://www.benchchem.com/product/b12661913#ghs-hazard-statements-for-thallium-
triiodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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